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Compound of Interest

Compound Name: 1,2-Bis(chloromethyl)benzene

Cat. No.: B189654 Get Quote

An in-depth analysis of 1,2-bis(chloromethyl)benzene reveals its fundamental chemical

properties, which are crucial for its application in research and development. This technical

guide provides a concise overview of its molecular formula and weight, presented in a clear,

tabular format for easy reference by researchers, scientists, and drug development

professionals.

Core Molecular Data of 1,2-
Bis(chloromethyl)benzene
1,2-Bis(chloromethyl)benzene, also known as α,α'-dichloro-o-xylene, is an aromatic

organochlorine compound. Its chemical identity is defined by its molecular formula and weight,

which are foundational for any quantitative experimental work.

The molecular formula of 1,2-bis(chloromethyl)benzene is C8H8Cl2.[1][2][3] This indicates

that each molecule is composed of eight carbon atoms, eight hydrogen atoms, and two

chlorine atoms. The molecular weight of this compound is approximately 175.06 g/mol .[3][4][5]

Minor variations in this value may be noted across different sources, such as 175.05 g/mol or

175.055 g/mol , which can be attributed to differences in the atomic weights used for

calculation.[1][2]

For clarity and quick reference, these core quantitative data points are summarized in the table

below.
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Property Value

Molecular Formula C8H8Cl2[1][2][3]

Molecular Weight 175.06 g/mol [3][4][5]

Alternate Names
α,α'-Dichloro-o-xylene, o-Xylylene dichloride[1]

[2]

CAS Number 612-12-4[1][2]

Structural Representation
To visualize the connectivity of the constituent parts of 1,2-bis(chloromethyl)benzene, a

simplified diagram is provided below. This illustrates the central benzene ring and the two

chloromethyl groups attached to adjacent carbon atoms.
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Abstract connectivity of 1,2-bis(chloromethyl)benzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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